Cas no 154447-38-8 (LY 303511)

• Product Name: LY 303511
• CAS No: 154447-38-8
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• MDL: MFCD03453556
• CID: 165087
• PubChem ID: 3971
• Update Time: 2025-04-19

LY 303511 Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,8-phenyl-2-(1-piperazinyl)-
• 2-Piperazinyl-8-phenyl-4H-1-benzopyran-4-one
• 8-phenyl-2-(piperazin-1-yl)-4h-chromen-4-one
• AC1L1H4H
• AC1Q6AL7
• CHEMBL1363184
• CTK4C8256
• ly-303511
• SureCN619297
• LY 303511
• 8-Phenyl-2-(1-piperazinyl)-4H-1-benzopyran-4-one
• 2-(1-Piperazinyl)-8-phenyl-4H-1-benzopyran-4-one
• 8-Phenyl-2-(1-piperazinyl)-4H-1-benzopyran-4-one LY303511
• GTPL6005
• BCP08239
• HMS3413M04
• LY 303511 - CAS 154447-38-8
• NCGC00161407-01
• AC-32894
• BP-25363
• HMS3269C09
• NCGC00161407-02
• FT-0755982
• HMS3229G19
• NSC736787
• NCGC00161407-08
• 8-phenyl-2-piperazin-1-ylchromen-4-one
• CCG-206767
• HMS3677M04
• AKOS024457087
• EX-A1746
• J-009102
• SCHEMBL619297
• 4H-1-Benzopyran-4-one, 8-phenyl-2-(1-piperazinyl)-
• LY303511
• DTXSID90165632
• BRD-K22385716-001-01-7
• 154447-38-8
• CS-1384
• 8-Phenyl-2-Piperazin-1-Yl-Chromen-4-One
• NSC-736787
• NCGC00161407-03
• Q27082883
• 2-(4-Piperazinyl)-8-phenyl-4H-1-benzopyran-4-one
• HY-15643
• 8DQ
• CHEBI:92399
• BDBM50210161
• LY303511, >=98%
• BRD-K22385716-001-02-5
• SDCCGSBI-0086687.P003
• DTXCID0088123
• 8-PHENYL-2-(PIPERAZIN-1-YL)CHROMEN-4-ONE
• LY-303511(Nv-128)?
• DA-33425

• MDL： MFCD03453556
• Inchi： 1S/C19H18N2O2/c22-17-13-18(21-11-9-20-10-12-21)23-19-15(7-4-8-16(17)19)14-5-2-1-3-6-14/h1-8,13,20H,9-12H2
• InChI Key： NGAGMBNBKCDCDJ-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C=C1N1CCNCC1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 306.13694
• Monoisotopic Mass: 306.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 496.1±45.0°C at 760 mmHg
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 41.57

LY 303511 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.